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Compound of Interest

Compound Name: 5-Amino-2-fluorophenol

Cat. No.: B189856

An In-Depth Technical Guide to 5-Amino-2-fluorophenol (CAS: 100367-48-4)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, purification, and analytical characterization of 5-Amino-2-fluorophenol.
This compound is a valuable building block in medicinal chemistry and materials science,
particularly in the synthesis of novel therapeutic agents.

Core Properties

5-Amino-2-fluorophenol, with the CAS number 100367-48-4, is a substituted aromatic
compound. Its structure incorporates an amino group and a fluorine atom on a phenol ring,
making it a versatile intermediate for further chemical modifications.

Physical and Chemical Data

The key physical and chemical properties of 5-Amino-2-fluorophenol are summarized in the
table below for easy reference.
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Property Value Citations

CAS Number 100367-48-4 (1210314151617 181911 0]
Molecular Formula CeHsFNO [B1I41I51619111.0]
Molecular Weight 127.12 g/mol [4151el1718191
Appearance White to yellow solid/powder [3][11]

Melting Point 156-158 °C [1][2]13]

Boiling Point 255.3+20.0 °C (Predicted) [2][4]

Density 1.347+0.06 g/cm3 (Predicted) [2][4]

Purity >95% [11[61[7]

Spectroscopic Data

The *H NMR spectral data is crucial for the structural confirmation of 5-Amino-2-fluorophenol.

Chemical Shift Lo L

Proton Multiplicity Solvent Citations
(3, ppm)

-OH 9.26 s DMSO-ds [2]

Ar-H 6.81 dd DMSO-ds 2]

Ar-H 6.34 dd DMSO-ds 2]

Ar-H 6.04 dd DMSO-ds 2]

-NH: 4.63 br DMSO-ds [2]

Synthesis and Purification

The synthesis of 5-Amino-2-fluorophenol is most commonly achieved through the hydrolysis
of 2,4-difluoroaniline. Below is a detailed experimental protocol for this synthesis and
subsequent purification.

Synthesis from 2,4-Difluoroaniline
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This procedure involves the nucleophilic substitution of a fluorine atom with a hydroxyl group.
Experimental Protocol:

e Reaction Setup: In a reaction vessel, combine a specific amount of 2,4-difluoroaniline, water,
and potassium hydroxide.

o Heating: The reaction is exothermic, and the temperature will naturally rise to 50-80°C.
Maintain this temperature for approximately 4-5 hours with continuous stirring.[1]

o Reaction Monitoring: Monitor the progress of the reaction by taking samples and analyzing
them to ensure the consumption of the starting material (2,4-difluoroaniline content should
be less than 0.5%).[1]

 Acidification: Once the reaction is complete, carefully add a specific amount of hydrochloric
acid to the reaction mixture.[1]

o Steam Distillation: Heat the mixture to facilitate steam distillation. The product will co-distill
with water.[1]

e Product Collection: Collect the distillate to obtain 5-Amino-2-fluorophenol.[1]

Synthesis of 5-Amino-2-fluorophenol
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Synthesis of 5-Amino-2-fluorophenol from 2,4-Difluoroaniline.

Purification
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Purification of the synthesized 5-Amino-2-fluorophenol is essential to remove unreacted
starting materials and byproducts. Recrystallization is a common and effective method.

Experimental Protocol:

e Solvent Selection: Choose a suitable solvent system for recrystallization. A mixture of
ethanol and water is often effective.

e Dissolution: Dissolve the crude 5-Amino-2-fluorophenol in a minimum amount of the hot
solvent system.

o Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal
and heat the mixture at reflux for a short period.

o Hot Filtration: Quickly filter the hot solution to remove the activated charcoal and any other
insoluble impurities.

o Crystallization: Allow the filtrate to cool slowly to room temperature, and then in an ice bath
to induce crystallization.

e |solation and Drying: Collect the crystals by vacuum filtration, wash them with a small
amount of the cold solvent, and dry them under vacuum.

Analytical Characterization

The identity and purity of the synthesized 5-Amino-2-fluorophenol should be confirmed using
various analytical techniques.
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General workflow for the purification and analysis of 5-Amino-2-fluorophenol.

Applications in Research and Development

5-Amino-2-fluorophenol is a key intermediate in the synthesis of various pharmaceuticals and

agrochemicals. Its utility stems from the ability to further functionalize the amino and hydroxyl

groups. It is particularly noted as a building block in the development of anti-cancer agents,

although the specific mechanisms of action are diverse and depend on the final molecular

structure. The fluorine substituent can enhance metabolic stability and binding affinity of the

final drug molecule.

Safety and Handling

5-Amino-2-fluorophenol is classified as a hazardous substance and should be handled with

appropriate safety precautions.
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e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1][7]

e Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P271
(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective
clothing/eye protection/face protection).[1][7]

Always consult the Safety Data Sheet (SDS) before handling this chemical. Work in a well-
ventilated fume hood and use appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat.

This technical guide provides a solid foundation for researchers and scientists working with 5-
Amino-2-fluorophenol. For more specific applications and advanced synthetic methodologies,
consulting the primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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